Cas no 28178-92-9 (2,5-Cyclohexadien-1-one,4-[(1E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)-)

• Product Name: 2,5-Cyclohexadien-1-one,4-[(1E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
• CAS No: 28178-92-9
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 261254
• PubChem ID: 5281817
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-[(1E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[(1E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
• Futoquinol
• 2,5-Cyclohexadien-1-one,4-[(1E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-p...
• 4-[(E)-1-(1,3-benzodioxol-5-yl)prop-1-en-2-yl]-4,5-dimethoxy-2-prop-2-enylcyclohexa-2,5-dien-1-one
• (E)-2-Allyl-4-(2-(1,3-benzodioxol-5-yl)-1-methylvinyl)-4,5-dimethoxy-2,5-cyclohexadien-1-one
• 2-Allyl-4-[(E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2,5-cyclohexadien-1-one
• Hancinone D
• [ "Hancinone D" ]
• E88888
• 28178-92-9
• CHEMBL498296
• CS-0024449
• 2-Allyl-4-[(E)-2-(1,3-benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2,5-cyclohexadien-1-one #
• FS-8754
• AOZTYYBGNNXAOI-NTEUORMPSA-N
• AKOS032949021
• C10574
• 2,5-Cyclohexadien-1-one, 4-(2-(1,3-benzodioxol-5-yl)-1-methylethenyl)-4,5-dimethoxy-2-(2-propenyl)-, (E)-
• HY-N3915
• Q27106691
• AC1NQZ5C
• DTXSID001110595
• 4-[(1E)-2-(1,3-Benzodioxol-5-yl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)-2,5-cyclohexadien-1-one
• CHEBI:5203
• DA-53450

• Inchi： 1S/C21H22O5/c1-5-6-16-12-21(24-4,20(23-3)11-17(16)22)14(2)9-15-7-8-18-19(10-15)26-13-25-18/h5,7-12H,1,6,13H2,2-4H3/b14-9+
• InChI Key： AOZTYYBGNNXAOI-NTEUORMPSA-N
• SMILES： O(C)C1(C(=CC(C(CC=C)=C1)=O)OC)/C(/C)=C/C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 354.14676
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids